![molecular formula C7H13ClFNO B2969823 2-Fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride CAS No. 2460756-98-1](/img/structure/B2969823.png)
2-Fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride” is also known as Ethanamine, 2-fluoro-, hydrochloride. It has a CAS number of 460-08-2 and a molecular formula of C2H6FN.ClH . This compound is categorized under Organic Chemistry and Amides .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 99.54, an exact mass of 99.025108, a density of 0.892g/cm3, a melting point of 88 °C, and a refractive index of 1.345 . It is also mentioned that this compound is an irritant and hygroscopic .Scientific Research Applications
Fluorinating Agents for Alcohols and Carboxylic Acids
Takaoka, Iwakiri, and Ishikawa (1979) found that mixtures of α,α-difluoroalkylamine and α-fluoro enamine, derived from the reaction products of F-propene and dialkylamines, serve as effective fluorinating agents for alcohols and carboxylic acids. These compounds offer advantages over traditional reagents, such as the Yarovenko reagent, due to their easier preparation and enhanced stability (A. Takaoka, H. Iwakiri, N. Ishikawa, 1979).
Selective Mercury Sensors
A novel macromolecule designed for the selective optical detection of Hg2+ ions was developed by Wanichacheva et al. (2009). This compound, based on 2-[3-(2-aminoethylthio)propylthio]ethanamine and covalently bound to 7-nitrobenzo-2-oxa-1,3-diazolyl moieties, demonstrates potential applications in environmental monitoring and analysis (N. Wanichacheva et al., 2009).
Trifluoromethylated α,β-Unsaturated Esters
Research by 沈延昌 and 高澍 (1993) into the stereoselective synthesis of trifluoromethylated α,β-unsaturated esters via intramolecular Wittig reaction showcases the synthesis strategies and potential utility of fluorinated compounds in pharmaceutical and materials science (沈延昌, 高澍, 1993).
Fluoropolymers and Copolymers
Améduri (2009) extensively reviewed the synthesis, properties, and applications of fluoropolymers and copolymers, emphasizing the unique characteristics and versatility of these materials for various industrial applications, including surfactants, dielectrical polymers, and membranes (B. Améduri, 2009).
Antimicrobial and Antifungal Activities
Pejchal, Pejchalová, and Růžičková (2015) synthesized a series of novel amides derived from 6-fluorobenzo[d]thiazole, evaluating their antimicrobial and antifungal activities. Their research highlights the potential therapeutic applications of fluorinated compounds in developing new antibiotics (V. Pejchal, M. Pejchalová, Z. Růžičková, 2015).
Safety and Hazards
“2-Fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride” is classified as an irritant and is hygroscopic . It has a hazard statement of H315, which means it causes skin irritation . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO.ClH/c8-7(5-9)6-1-3-10-4-2-6;/h1-5,9H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDUBQWSXLAILPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1=C(CN)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.